1-(4-Bromo-2-(methoxymethyl)phenyl)-2-ethylpiperidine

• CAS No.: 1229608-68-7
• Molecular Formula: C15H22BrNO
• Molecular Weight: 312.24 g/mol
• IUPAC Name: 1-[4-bromo-2-(methoxymethyl)phenyl]-2-ethylpiperidine
• InChI: InChI=1S/C15H22BrNO/c1-3-14-6-4-5-9-17(14)15-8-7-13(16)10-12(15)11-18-2/h7-8,10,14H,3-6,9,11H2,1-2H3
• InChI Key: MGISGIKXPFMSGQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCCN1C2=C(C=C(C=C2)Br)COC

Description

1-(4-Bromo-2-(methoxymethyl)phenyl)-2-ethylpiperidine is a useful research compound. Its molecular formula is C15H22BrNO and its molecular weight is 312.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of sodium hydride (2.3 g, 93 mmol) in anhydrous DMF (130 mL) was added a solution of [5-bromo-2-(2-ethylpiperidin-1-yl)phenyl]methanol (15 g, 48.3 mmol) in DMF (20 mL) drop wise at 0° C. After 30 minutes, methyl iodide was added drop wise at 0° C. The reaction mixture was quenched with a saturated aqueous solution of NH4Cl (30 mL), then diluted with water (100 mL) and extracted with EtOAc. The organic layer was dried (Na2SO4) and concentrated under reduced pressure to afford the title compound as a yellow oil (15.2 g, 97%). 1H NMR (CDCl3, 400 MHz) δ 7.59 (1H, s), 7.35 (1H, d), 7.02 (1H, d), 4.49-4.59 (2H, m), 3.43 (3H, s), 2.88 (1H, d), 2.75 (1H, bs), 2.51 (1H, bs), 1.79-1.86 (2H, m), 1.62 (3H, d), 1.40 (2H, m), 0.88 (2H, m), 0.70 (3H, t).